N-[2-(4-benzyl-1-piperidinyl)-2-oxoethyl]-N-ethylbenzenesulfonamide

• IUPAC Name: N-[2-(4-benzylpiperidin-1-yl)-2-oxoethyl]-N-ethylbenzenesulfonamide
• InChI: InChI=1S/C22H28N2O3S/c1-2-24(28(26,27)21-11-7-4-8-12-21)18-22(25)23-15-13-20(14-16-23)17-19-9-5-3-6-10-19/h3-12,20H,2,13-18H2,1H3
• InChI Key: GKAYCQMNBZIIJD-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC(=O)N1CCC(CC1)CC2=CC=CC=C2)S(=O)(=O)C3=CC=CC=C3
• Molecular Formula: C22H28N2O3S
• Molecular Weight: 400.5 g/mol

Description

N-[2-(4-benzyl-1-piperidinyl)-2-oxoethyl]-N-ethylbenzenesulfonamide, also known as BZEPS, is a chemical compound that has gained significant attention in scientific research due to its potential pharmacological properties. BZEPS belongs to the class of sulfonamide compounds and has been shown to exhibit promising effects in various biological systems.

Scientific Research Applications

N-[2-(4-benzyl-1-piperidinyl)-2-oxoethyl]-N-ethylbenzenesulfonamide has been extensively studied for its potential pharmacological properties. It has been shown to exhibit anticonvulsant, anxiolytic, and analgesic effects in various animal models. N-[2-(4-benzyl-1-piperidinyl)-2-oxoethyl]-N-ethylbenzenesulfonamide has also been investigated for its potential use in the treatment of Parkinson's disease, Alzheimer's disease, and depression. Additionally, N-[2-(4-benzyl-1-piperidinyl)-2-oxoethyl]-N-ethylbenzenesulfonamide has been shown to exhibit antitumor activity in vitro and in vivo.

Mechanism of Action

The exact mechanism of action of N-[2-(4-benzyl-1-piperidinyl)-2-oxoethyl]-N-ethylbenzenesulfonamide is not fully understood. However, it has been suggested that N-[2-(4-benzyl-1-piperidinyl)-2-oxoethyl]-N-ethylbenzenesulfonamide may act as a positive allosteric modulator of gamma-aminobutyric acid (GABA) receptors. GABA is an inhibitory neurotransmitter that plays a crucial role in regulating neuronal excitability. By enhancing the activity of GABA receptors, N-[2-(4-benzyl-1-piperidinyl)-2-oxoethyl]-N-ethylbenzenesulfonamide may reduce neuronal excitability, leading to its anticonvulsant, anxiolytic, and analgesic effects.
Biochemical and Physiological Effects
N-[2-(4-benzyl-1-piperidinyl)-2-oxoethyl]-N-ethylbenzenesulfonamide has been shown to exhibit various biochemical and physiological effects. In animal models, N-[2-(4-benzyl-1-piperidinyl)-2-oxoethyl]-N-ethylbenzenesulfonamide has been shown to increase the levels of GABA in the brain, reduce glutamate levels, and increase the expression of GABA receptors. N-[2-(4-benzyl-1-piperidinyl)-2-oxoethyl]-N-ethylbenzenesulfonamide has also been shown to increase the levels of brain-derived neurotrophic factor (BDNF), which is a protein that plays a crucial role in neuronal survival and plasticity.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[2-(4-benzyl-1-piperidinyl)-2-oxoethyl]-N-ethylbenzenesulfonamide in lab experiments is its high potency and specificity. N-[2-(4-benzyl-1-piperidinyl)-2-oxoethyl]-N-ethylbenzenesulfonamide has been shown to exhibit its pharmacological effects at low concentrations, making it an ideal compound for studying the mechanisms of action of GABA receptors. However, one of the limitations of using N-[2-(4-benzyl-1-piperidinyl)-2-oxoethyl]-N-ethylbenzenesulfonamide in lab experiments is its limited solubility in water, which may affect its bioavailability and pharmacokinetics.

Future Directions

There are several future directions for the study of N-[2-(4-benzyl-1-piperidinyl)-2-oxoethyl]-N-ethylbenzenesulfonamide. One potential direction is to investigate its potential use in the treatment of neurological disorders such as epilepsy, anxiety, and depression. Another direction is to study its potential use as an adjuvant therapy in cancer treatment. Additionally, further studies are needed to elucidate the exact mechanism of action of N-[2-(4-benzyl-1-piperidinyl)-2-oxoethyl]-N-ethylbenzenesulfonamide and to identify its potential molecular targets.